2-fluoro-N-[5-(isopropylthio)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 2-fluoro-N-(5-propan-2-ylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C12H12FN3OS2/c1-7(2)18-12-16-15-11(19-12)14-10(17)8-5-3-4-6-9(8)13/h3-7H,1-2H3,(H,14,15,17)
• InChI Key: YWWKUPFSSFZFPE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NN=C(S1)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C12H12FN3OS2
• Molecular Weight: 297.4 g/mol

Description

2-fluoro-N-[5-(isopropylthio)-1,3,4-thiadiazol-2-yl]benzamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has unique properties that make it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 2-fluoro-N-[5-(isopropylthio)-1,3,4-thiadiazol-2-yl]benzamide involves its ability to bind to the ATP-binding site of protein kinases. This binding prevents the transfer of phosphate groups from ATP to protein substrates, thereby inhibiting kinase activity. This inhibition can lead to downstream effects on various cellular processes, depending on the specific kinase being targeted.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-fluoro-N-[5-(isopropylthio)-1,3,4-thiadiazol-2-yl]benzamide vary depending on the specific protein kinase being targeted. In general, this compound has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. Additionally, it has been shown to modulate immune responses and inflammation in various disease models.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-fluoro-N-[5-(isopropylthio)-1,3,4-thiadiazol-2-yl]benzamide in lab experiments is its ability to selectively target specific protein kinases. This specificity allows researchers to investigate the role of individual kinases in various cellular processes. However, one limitation of this compound is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for research involving 2-fluoro-N-[5-(isopropylthio)-1,3,4-thiadiazol-2-yl]benzamide. One area of interest is the development of more selective kinase inhibitors based on the structure of this compound. Additionally, researchers are investigating the potential of this compound as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Finally, there is ongoing research into the role of protein kinases in various cellular processes, which may lead to new applications for this compound in the future.
Conclusion:
In conclusion, 2-fluoro-N-[5-(isopropylthio)-1,3,4-thiadiazol-2-yl]benzamide is a valuable tool for investigating the role of protein kinases in various biological processes. Its unique properties make it a useful compound for scientific research, and there are several future directions for research involving this compound. By understanding the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research, we can gain a better understanding of the potential of this compound for advancing our knowledge of cellular signaling pathways and disease processes.

Synthesis Methods

The synthesis of 2-fluoro-N-[5-(isopropylthio)-1,3,4-thiadiazol-2-yl]benzamide involves the reaction of 2-fluorobenzoyl chloride with 5-(isopropylthio)-1,3,4-thiadiazole-2-amine in the presence of a base such as triethylamine. The resulting compound is purified through recrystallization to obtain a high-purity product.

Scientific Research Applications

2-fluoro-N-[5-(isopropylthio)-1,3,4-thiadiazol-2-yl]benzamide has been used in various scientific research applications. One of its primary uses is as a tool for investigating the role of protein kinases in cellular signaling pathways. This compound has been shown to inhibit the activity of certain protein kinases, which can provide insight into the function of these enzymes in various cellular processes.